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Compound of Interest

Compound Name: Nigranoic acid

Cat. No.: B191970 Get Quote

An in-depth exploration of the traditional uses, pharmacological activities, and experimental

protocols related to Nigranoic acid-containing plants, tailored for researchers, scientists, and

drug development professionals.

Nigranoic acid, a distinctive A-ring-secocycloartane triterpenoid, has emerged as a compound

of significant scientific interest due to its diverse pharmacological activities. Primarily isolated

from species of the Schisandra genus, this natural product is linked to a rich history of

traditional medicinal use, particularly in Traditional Chinese Medicine (TCM). This technical

guide provides a comprehensive overview of the ethnobotanical applications of Nigranoic
acid-containing plants, a summary of its known biological effects with available quantitative

data, detailed experimental methodologies for key assays, and visualizations of relevant

signaling pathways and workflows.

Ethnobotanical Uses of Schisandra Species
Nigranoic acid has been identified in Schisandra sphaerandra and Schisandra chinensis, both

of which have a long history of use in traditional medicine.[1] In TCM, the berries of Schisandra

are known as "Wu Wei Zi," which translates to "five-flavor fruit," reflecting their complex taste

profile. This complexity is believed to signify their ability to balance the body's essential

energies.

Traditional uses of Schisandra are broad and varied, targeting a range of physiological

systems. These applications, while not always directly attributed to Nigranoic acid, form the

ethnobotanical context for its discovery and subsequent investigation.
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Traditional Use Category Specific Applications

General Health & Longevity
Tonic for vitality, anti-aging, combating fatigue

and weakness.

Hepatic (Liver) Health Liver protection and detoxification.

Neurological & Cognitive Health
Calming the spirit, improving mental clarity,

focus, and memory, treating insomnia.

Respiratory Health
Treatment of coughs and other respiratory

ailments.

Gastrointestinal Health Addressing stomach disorders and diarrhea.

Adaptogenic Helping the body resist and adapt to stress.

Pharmacological Activities of Nigranoic Acid
Scientific investigations have begun to validate some of the traditional claims associated with

Schisandra by examining the bioactivities of its constituent compounds, including Nigranoic
acid. Key reported activities include anti-HIV, anti-inflammatory, and neuroprotective effects.

Anti-HIV Activity
Nigranoic acid has been identified as an inhibitor of HIV-1 reverse transcriptase (RT), a critical

enzyme in the viral replication cycle.[1][2] While the compound has demonstrated activity in

several anti-HIV RT and polymerase assays, a specific IC50 value is not consistently reported

in the readily available scientific literature. This indicates an area ripe for further quantitative

investigation.

Anti-Inflammatory Activity
The anti-inflammatory properties of Nigranoic acid have been investigated, with studies

demonstrating its ability to reduce the production of nitric oxide (NO), a key inflammatory

mediator.
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Compound Concentration Effect Cell Line

Nigranoic acid 50 μM
Significant reduction

in NO production

RAW 264.7

macrophages

Nigranoic acid ester

derivative 7
9.7 µmol/mL

Potent NO inhibition

with minimal

cytotoxicity

RAW 264.7

macrophages

Neuroprotective Effects
Nigranoic acid has shown promise in protecting the central nervous system, with

demonstrated effects in both in vivo and in vitro models.

Model System Dosage/Concentration Observed Effects

Rat model of cerebral

ischemia-reperfusion
1 mg/kg (intragastric)

Protective effect against brain

injury.

NGF-differentiated PC12 cells Concentration-dependent Induction of Ca2+ influx.

Signaling Pathways Modulated by Nigranoic Acid
Research into the mechanisms of action of Nigranoic acid has identified its influence on

specific cellular signaling pathways.

PARP/AIF Signaling Pathway in Cerebral Ischemia
In a model of cerebral ischemia-reperfusion, Nigranoic acid has been shown to exert its

protective effects through the Poly (ADP-ribose) polymerase (PARP) and Apoptosis-Inducing

Factor (AIF) signaling pathway. Overactivation of PARP leads to cellular energy depletion and

translocation of AIF to the nucleus, triggering apoptosis. Nigranoic acid appears to mitigate

this process.
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PARP/AIF-mediated apoptosis pathway and the inhibitory effect of Nigranoic acid.

Ca2+/CaMKII/ERK1/2 Signaling Pathway in Neuronal
Cells
In neuronal-like PC12 cells, Nigranoic acid has been observed to induce an influx of calcium

ions (Ca2+), which in turn activates the Calmodulin-dependent protein kinase II (CaMKII) and

the Extracellular signal-regulated kinase 1/2 (ERK1/2) pathway. This signaling cascade is

known to be involved in neuronal survival and plasticity.
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Nigranoic acid-induced Ca²⁺/CaMKII/ERK1/2 signaling cascade in neuronal cells.

Experimental Protocols
Detailed methodologies are crucial for the replication and advancement of research. The

following sections outline generalized protocols for key experiments cited in the study of

Nigranoic acid.

Extraction and Isolation of Nigranoic Acid from
Schisandra
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Dried & Powdered
Schisandra Stems/Fruits

Solvent Extraction
(e.g., Ethanol, Methanol)

Concentration
(Rotary Evaporation)

Solvent Partitioning
(e.g., Ethyl Acetate, Hexane)

Column Chromatography
(Silica Gel, Sephadex)

Further Purification
(e.g., HPLC)

Isolated Nigranoic Acid
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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